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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of lactose
monohydrate in various solvents, a critical parameter in pharmaceutical formulation, food
science, and chemical engineering. This document presents quantitative solubility data,
detailed experimental protocols for its determination, and visual representations of
experimental workflows to aid in research and development.

Core Concepts in Lactose Solubility

Lactose, a disaccharide composed of galactose and glucose, exists in different isomeric forms,
primarily a-lactose and (-lactose. In solution, these anomers undergo mutarotation, eventually
reaching an equilibrium. The solubility of lactose is a complex phenomenon influenced by
temperature, the nature of the solvent, and the solid-state form of the lactose. a-lactose
monohydrate is the most common crystalline form used in various industries. Its dissolution is a
multi-step process involving the dissociation of the molecule from the crystal lattice, followed by
mutarotation in solution. Temperature generally increases the solubility of lactose monohydrate
in most solvents, indicating an endothermic dissolution process.
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Quantitative Solubility Data

The following tables summarize the solubility of a-lactose monohydrate in water and a range of
organic solvents. The data has been compiled and converted to a standardized unit of grams of
lactose monohydrate per 100 grams of solvent ( g/100g ) for ease of comparison.

Table 1: Solubility of a-Lactose Monohydrate in Water

Temperature (°C) Solubility ( g/100g Water)
15 20.0[1]

20 18.2[2]

25 18.90[3]

40 25.15[3]

60 37.21[3]

80 100.0[4]

Table 2: Solubility of a-Lactose Monohydrate in Organic Solvents
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Solvent Temperature (°C) Solubility ( g/100g Solvent)
Methanol 25.15 0.212
30.15 0.250

35.15 0.294

40.15 0.346

50.15 0.474

Ethanol 25.15 0.046
30.15 0.055

35.15 0.066

40.15 0.079

50.15 0.111

1-Propanol 25.15 0.027
30.15 0.032

35.15 0.038

40.15 0.045

50.15 0.063

Isopropanol 25.15 0.029
30.15 0.036

35.15 0.044

40.15 0.054

50.15 0.078

1-Butanol 25.15 0.033
30.15 0.039

35.15 0.047
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40.15 0.056

50.15 0.078

2-Butanol 25.15 0.012
30.15 0.014

35.15 0.017

40.15 0.021

50.15 0.028

Isobutanol 25.15 0.021
30.15 0.025

35.15 0.030

40.15 0.036

50.15 0.050

1-Pentanol 25.15 0.019
30.15 0.022

35.15 0.026

40.15 0.031

50.15 0.043

Isoamylol 25.15 0.015
30.15 0.018

35.15 0.021

40.15 0.025

50.15 0.035

1-Hexanol 25.15 0.010
30.15 0.012

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

35.15 0.014

40.15 0.017

50.15 0.023

1-Heptanol 25.15 0.022
30.15 0.026

35.15 0.031

40.15 0.037

50.15 0.051

1-Octanol 25.15 0.017
30.15 0.020

35.15 0.024

40.15 0.028

50.15 0.039

Propanoic Acid 25.15 0.020
30.15 0.024

35.15 0.028

40.15 0.034

50.15 0.046

Acetonitrile 25.15 0.016
30.15 0.019

35.15 0.022

40.15 0.026

50.15 0.036

Cyclohexanone 25.15 0.011
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30.15 0.013
35.15 0.015
40.15 0.018
50.15 0.025

Note: The solubility data for organic solvents were converted from mole fraction data presented
in a study by Guan et al. (2022). The conversion was performed using the molar mass of
lactose monohydrate (360.31 g/mol ) and the respective molar masses of the solvents.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for reliable data. The following sections detalil
the methodologies for two common experimental approaches.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the
solubility of a solid in a liquid.[5][6] It involves preparing a saturated solution, separating a
known mass of the solution, evaporating the solvent, and weighing the remaining solid solute.

Materials and Apparatus:

o-Lactose Monohydrate

» Solvent of interest

o Thermostatically controlled water bath or incubator
o Jacketed glass vessel with a magnetic stirrer

e Analytical balance (accurate to £0.0001 g)

e Syringe with a filter (e.g., 0.45 um PTFE)

» Pre-weighed weighing bottles or evaporating dishes
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e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of a-lactose monohydrate to a known volume of the solvent in a
jacketed glass vessel.

o Place the vessel in a thermostatic bath set to the desired temperature.

o Continuously stir the mixture to facilitate dissolution and ensure equilibrium. The
equilibration time can vary depending on the solvent and temperature and should be
determined experimentally (typically several hours to days). A state of equilibrium is
reached when the concentration of the solution remains constant over time.

o Sample Withdrawal:

o Once equilibrium is achieved, stop the stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear saturated solution) using
a pre-heated or pre-cooled syringe to the experimental temperature to avoid precipitation.

o Immediately filter the solution through a syringe filter into a pre-weighed weighing bottle.

o Gravimetric Analysis:

o Accurately weigh the weighing bottle containing the filtered saturated solution.

o Place the weighing bottle in a drying oven at a temperature sufficient to evaporate the
solvent without degrading the lactose (e.g., 70-80°C for aqueous solutions).

o Dry the sample to a constant weight. This is achieved by periodically removing the bottle
from the oven, allowing it to cool in a desiccator, and weighing it until two consecutive
weighings are within an acceptable tolerance (e.g., £0.0002 g).

o Calculation:
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o The mass of the solute (lactose monohydrate) is the final constant weight of the weighing
bottle minus the initial weight of the empty bottle.

o The mass of the solvent is the weight of the bottle with the solution minus the final
constant weight of the bottle with the dried solute.

o Solubility is then expressed as grams of solute per 100 grams of solvent.

Refractive Index Method

The refractive index of a solution is a function of its concentration. This method involves
creating a calibration curve of refractive index versus known concentrations of lactose
monohydrate in the solvent of interest. The concentration of a saturated solution can then be
determined by measuring its refractive index and interpolating from the calibration curve.

Materials and Apparatus:

e o-Lactose Monohydrate

e Solvent of interest

o Refractometer (e.g., Abbe refractometer) with temperature control

o Thermostatically controlled water bath

e Analytical balance

e Volumetric flasks

o Apparatus for preparing a saturated solution (as in the gravimetric method)
Procedure:

o Preparation of Standard Solutions:

o Prepare a series of standard solutions of lactose monohydrate in the chosen solvent with
accurately known concentrations. The concentration range should bracket the expected
solubility.
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o Ensure the lactose is fully dissolved in each standard solution. Gentle heating and stirring
may be required.

e Calibration Curve Construction:

o Measure the refractive index of the pure solvent and each standard solution at the desired
experimental temperature using the refractometer.

o Ensure the prism of the refractometer is clean and dry between measurements.

o Plot a graph of refractive index versus the concentration of the standard solutions. This will
serve as the calibration curve.

e Preparation and Measurement of Saturated Solution:

o Prepare a saturated solution of lactose monohydrate at the desired temperature as
described in the gravimetric method.

o After reaching equilibrium, carefully withdraw and filter a sample of the supernatant.

o Measure the refractive index of the filtered saturated solution using the same
refractometer and at the same temperature as the standard solutions.

o Determination of Solubility:

o Using the measured refractive index of the saturated solution, determine its concentration
by interpolating from the calibration curve.

o Express the solubility in the desired units (e.g., g/100g of solvent).

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
lactose monohydrate solubility.
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Caption: Experimental workflow for determining the solubility of lactose monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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